Cas no 7473-93-0 ((2E)-3-(2-Nitrophenyl)-1-phenylprop-2-en-1-one)

(2E)-3-(2-Nitrophenyl)-1-phenylprop-2-en-1-one structure
7473-93-0 structure
Product Name:(2E)-3-(2-Nitrophenyl)-1-phenylprop-2-en-1-one
CAS No:7473-93-0
MF:C15H11NO3
MW:253.252743959427
MDL:MFCD00031069
CID:85965
PubChem ID:5337611
Update Time:2025-04-18

(2E)-3-(2-Nitrophenyl)-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Nitrochalcone
    • (2E)-3-(2-Nitrophenyl)-1-phenylprop-2-en-1-one
    • (E)-1-phenyl-3-(2-nitrophenyl)prop-2-en-1-one
    • 1-phenyl-3-(2-nitrophenyl)-2-propen-1-one
    • 1-Phenyl-3-(2-nitrophenyl)-2-propene-1-one
    • 2-nitro-trans-chalcone
    • 2-Nitro-trans-chalkon
    • 3-(2-Nitrophenyl)-1-phenyl-2-propen-1-one
    • Phenyl(2-nitrostyryl) ketone
    • trans-o-nitrochalcone
    • 3-(2-nitrophenyl)-1-phenylprop-2-en-1-one
    • 2-Nitrobenzylideneacetophenone
    • NSC-401727
    • BIM-0009065.P001
    • (2E)-3-(2-Nitrophenyl)-1-phenyl-2-propen-1-one
    • MH3MVT883Z
    • KTXHLWZQKQDFRF-ZHACJKMWSA-N
    • DTXSID201247532
    • 1-(2-Nitrophenyl)-2-benzoyl-ethene
    • trans-2-Nitrochalcone
    • NSC 401727
    • 7473-93-0
    • (E)-2-Nitrochalcone
    • (2E)-3-(2-Nitrophenyl)-1-phenyl-2-propen-1-one #
    • SCHEMBL5474931
    • BDBM50572881
    • NSC-636937
    • (E)-3-(2-Nitro-phenyl)-1-phenyl-propenone
    • SR-01000196595
    • MFCD00031069
    • 2-Propen-1-one, 3-(2-nitrophenyl)-1-phenyl-
    • (E)-3-(2-Nitrophenyl)-1-phenyl-2-propen-1-one
    • SCHEMBL5474937
    • A838214
    • SMSF0003641
    • NSC401727
    • AKOS000483284
    • (E)-3-(2-nitrophenyl)-1-phenylprop-2-en-1-one
    • 53744-31-3
    • 2-Propen-1-one, 3-(2-nitrophenyl)-1-phenyl-, (E)-
    • (E)-3-(2-nitrophenyl)-1-phenyl-prop-2-en-1-one
    • NSC636937
    • CHEMBL323025
    • 2-propen-1-one, 3-(2-nitrophenyl)-1-phenyl-, (2E)-
    • SR-01000196595-1
    • Chalcone, 2-nitro-
    • PS-10394
    • CCRIS 1671
    • ALBB-023321
    • STK033694
    • MDL: MFCD00031069
    • Inchi: 1S/C15H11NO3/c17-15(13-7-2-1-3-8-13)11-10-12-6-4-5-9-14(12)16(18)19/h1-11H/b11-10+
    • InChI Key: KTXHLWZQKQDFRF-ZHACJKMWSA-N
    • SMILES: O=C(/C=C/C1C=CC=CC=1[N+](=O)[O-])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 253.07400
  • Monoisotopic Mass: 253.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.9A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not available
  • Density: 1.255
  • Melting Point: 124-128°C
  • Boiling Point: 427°C at 760 mmHg
  • Flash Point: 205.5°C
  • Refractive Index: 1.651
  • PSA: 62.89000
  • LogP: 4.01410
  • Solubility: Not available

(2E)-3-(2-Nitrophenyl)-1-phenylprop-2-en-1-one Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

(2E)-3-(2-Nitrophenyl)-1-phenylprop-2-en-1-one Pricemore >>

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